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Compound of Interest

Compound Name: Butonate

Cat. No.: B1668107 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of butonate (CAS No. 126-22-7), a chlorinated organophosphate

insecticide. Researchers, scientists, and drug development professionals must adhere to strict

protocols to ensure safety and regulatory compliance due to the hazardous nature of this

compound. Butonate is no longer registered as a pesticide for use in the United States, and

any remaining stocks must be treated as hazardous waste.

Regulatory Framework
The disposal of butonate is governed by the Environmental Protection Agency (EPA) under the

Resource Conservation and Recovery Act (RCRA). As a pesticide, butonate waste is

considered hazardous. While a specific EPA P- or U-list waste code for butonate has not been

identified, it should be managed as a toxic hazardous waste. Generators of this waste must

comply with federal, state, and local regulations, which may be more stringent than federal

requirements.

Personal Protective Equipment (PPE)
Before handling butonate, it is imperative to wear appropriate Personal Protective Equipment

(PPE) to minimize exposure risks.
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PPE Item Specification

Gloves
Chemical-resistant gloves (e.g., nitrile,

neoprene)

Eye Protection
Safety glasses with side shields or chemical

splash goggles

Body Covering Laboratory coat or chemical-resistant apron

Respiratory

Use in a well-ventilated area or under a fume

hood. If aerosolization is possible, a respirator

may be required.

Step-by-Step Disposal Procedure
The following procedure outlines the steps for the safe disposal of butonate.

Consult the Product Label: The original product label is the primary source of information for

disposal. Look for a "Storage and Disposal" section for any specific instructions from the

manufacturer.[1][2]

Do Not Dispose Down the Drain or in Regular Trash: Butonate must not be disposed of in

the sanitary sewer or solid waste.[1][2] This can lead to environmental contamination and

may violate regulations.

Containerize and Label the Waste:

Place butonate waste in a designated, leak-proof, and compatible container.

Clearly label the container with the words "Hazardous Waste," the full chemical name

("Butonate"), the quantity, and the date of accumulation.

Arrange for Hazardous Waste Pickup: Contact your institution's Environmental Health and

Safety (EHS) department to schedule a pickup for the hazardous waste. They are trained

and equipped to handle and dispose of hazardous chemicals in accordance with all

regulations.
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Spill and Decontamination Procedures
In the event of a butonate spill, immediate and proper cleanup is crucial to prevent exposure

and environmental contamination.

For Liquid Spills:

Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure

adequate ventilation.

Contain the Spill: Use absorbent materials such as sand, diatomite, or universal binders to

contain the spill.

Collect the Waste: Carefully collect the absorbed material and place it in a designated

hazardous waste container.

Decontaminate the Area: Organophosphate pesticides like butonate can be decomposed

with a 10% solution of lye (caustic soda) or lime.[3]

Caution: Lye is corrosive and can cause severe eye damage. Always wear appropriate

PPE when handling.

Apply the decontamination solution to the spill area and allow for sufficient contact time.

Absorb the decontamination solution and place it in the hazardous waste container.

Final Cleaning: Clean the area with soap and water.

Decontaminant Preparation of 10% Solution

Lye (Caustic Soda)
Mix 0.75 pounds of lye in 3.5 quarts of water to

make 1 gallon.

Lime
Mix 0.75 pounds of lime in 3.5 quarts of water to

make 1 gallon.
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While specific experimental protocols for butonate disposal are not widely published due to its

discontinued use, the chemical degradation of organophosphate pesticides is a known method.

The general principle involves hydrolysis of the phosphate ester bond, which is accelerated

under alkaline conditions provided by lye or lime solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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